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Compound of Interest

Compound Name: Octrizole

CAS No.: 3147-75-9

Cat. No.: B046696

Get Quote

Executive Summary
Octrizole (2-(2H-Benzotriazol-2-yl)-4-(1,1,3,3-tetramethylbutyl)phenol), commercially known as

Tinuvin 329 or Cyasorb 5411, is a hydroxyphenyl benzotriazole UV absorber.[1][2] It functions

as a broadband filter, exhibiting strong absorption in the 300–400 nm range. Its photostability

derives from the Excited State Intramolecular Proton Transfer (ESIPT) mechanism, which

dissipates absorbed UV energy as harmless thermal energy.

This guide provides a standardized protocol for the characterization and quantitative analysis of

Octrizole using UV-Visible spectroscopy, designed for researchers in polymer stabilization and

analytical chemistry.

Molecular Architecture & Photophysics
Structural Basis of Action
The core efficacy of Octrizole (CAS 3147-75-9) lies in the intramolecular hydrogen bond

between the hydroxyl group on the phenyl ring and the nitrogen atom of the benzotriazole ring.

This planar configuration is essential for the ESIPT mechanism.
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The ESIPT Mechanism
Upon absorption of a UV photon, the molecule undergoes a rapid proton transfer from the enol

form (ground state) to a keto form (excited state). The keto form relaxes via internal conversion

(releasing heat), then reverts to the ground state enol form, ready to absorb another photon.

This cycle occurs on a picosecond timescale, preventing the UV energy from breaking

chemical bonds in the host polymer.
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Figure 1: The ESIPT photophysical cycle of Octrizole, illustrating the non-destructive

dissipation of UV energy.

Spectral Characteristics
Octrizole exhibits a characteristic dual-band absorption profile typical of benzotriazoles. The

exact position of the maxima (

) and the molar extinction coefficient (

) are solvent-dependent (solvatochromism).

Key Spectral Parameters
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Parameter Value (Approx.) Conditions

Primary 343 nm Chloroform / DCM

Secondary 301 nm Chloroform / DCM

Cutoff Wavelength ~400 nm Absorbance drops to near zero

Molar Extinction Coeff. (

)
15,910 L/(mol[3]·cm) At 343 nm in Chloroform

Molecular Weight 323.43 g/mol -

Note on Solvent Choice: Octrizole is lipophilic. While slightly soluble in alcohols, it is best

dissolved in Chloroform, Dichloromethane (DCM), or Ethyl Acetate for accurate quantitative

analysis. Using alcohols (methanol/ethanol) may result in hypsochromic shifts (blue shifts) due

to hydrogen bonding interference with the solvent.

Analytical Protocol: Quantitative Determination
This protocol utilizes the Beer-Lambert Law (

) to quantify Octrizole purity or concentration in a sample.

Reagents & Equipment
Analyte: Octrizole (Reference Standard, >98% purity).

Solvent: Spectroscopic grade Chloroform (

) or Dichloromethane (DCM).

Instrument: Double-beam UV-Vis Spectrophotometer (Scan range 250–450 nm).
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Cuvettes: Matched Quartz cuvettes (10 mm path length). Do not use plastic or glass, as they

absorb in the UV region.

Workflow Methodology

Start: Sample Prep

Weigh ~10 mg Octrizole
(± 0.01 mg precision)

Dissolve in 100 mL Solvent
(Stock Sol: ~100 mg/L)

Dilute 1:10 with Solvent
(Working Sol: ~10 mg/L)

Baseline Correction
(Pure Solvent)

Scan 250-450 nm
Record Abs at 343 nm

Calculate Concentration
(Beer-Lambert Law)

Report Results
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Figure 2: Step-by-step analytical workflow for the quantitative determination of Octrizole.

Detailed Procedure
Stock Solution Preparation:

Accurately weigh 10.0 mg of Octrizole into a 100 mL volumetric flask.

Dissolve in Chloroform and dilute to volume.

Concentration:

(approx

).

Working Solution (Dilution):

Pipette 5.0 mL of the Stock Solution into a 50 mL volumetric flask.

Dilute to volume with Chloroform.

Final Concentration:

(approx

).

Target Absorbance: Based on

, expected Absorbance is

, which is ideal for linearity (0.2 – 0.8 range).

Measurement:

Run a baseline correction using pure Chloroform.

Scan the sample from 250 nm to 450 nm.
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Identify the peak maximum near 343 nm.

Calculation:

Where

.[4]

Data Interpretation & Quality Control
Acceptance Criteria

Peak Shape: The spectrum should show two distinct maxima. A single peak or significant

shoulder distortions may indicate degradation or impurities.

Absorbance Ratio: The ratio of

is a characteristic constant for the pure substance. Significant deviation suggests
contamination.

Solubility Check: Ensure the solution is perfectly clear. Turbidity (Tyndall effect) will artificially

inflate absorbance values due to light scattering.

Troubleshooting
Blue Shift (< 340 nm): Likely caused by using a polar protic solvent (e.g., Ethanol) instead of

a non-polar solvent. Switch to DCM or Chloroform.

Noisy Baseline: Check for fingerprints on the cuvette optical faces or air bubbles in the

solution.

Absorbance > 1.0: The solution is too concentrated, leading to non-linearity. Dilute the

sample further.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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